4-Methoxyphenylacetic acid
Cat. No. B044094
Key on ui cas rn:
104-01-8
M. Wt: 166.17 g/mol
InChI Key: NRPFNQUDKRYCNX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[CH3:17][OH:18].[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([CH2:9][C:10](=[O:11])[O:12][CH2:13][CH3:14])[cH:7][cH:8]1.[Na+:16].[OH-:15].[OH2:19]>>[CH3:1][O:2][c:3]1[cH:4][cH:5][c:6]([CH2:9][C:10](=[O:11])[OH:12])[cH:7][cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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|
Smiles
|
CO
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
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|
Type
|
reactant
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Smiles
|
CCOC(=O)Cc1ccc(OC)cc1
|
|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
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|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
COc1ccc(CC(=O)O)cc1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
